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Introduction
ML346 is a potent and specific small molecule activator of the Heat Shock Response (HSR), a

fundamental cellular mechanism for maintaining protein homeostasis (proteostasis).[1][2][3] As

a member of the barbituric acid scaffold, ML346 functions by activating Heat Shock Factor 1

(HSF-1), the master transcriptional regulator of the HSR.[1][2] This activation leads to the

increased expression of cytoprotective chaperones, most notably Heat Shock Protein 70

(Hsp70), as well as Hsp40 and Hsp27.[1][3] Due to its ability to restore protein folding and

mitigate protein aggregation, ML346 is a valuable tool for studying conformational diseases

and cellular stress responses.[1][2] These application notes provide detailed protocols for the

use of ML346 in cell culture experiments to investigate its effects on the HSR pathway and

cellular viability.

Mechanism of Action
ML346 exerts its biological effects by modulating the Heat Shock Response (HSR) signaling

pathway. Under normal conditions, Heat Shock Factor 1 (HSF-1) is held in an inert monomeric

state through its association with chaperone proteins, including Hsp90 and Hsp70. Upon

cellular stress, such as exposure to ML346, HSF-1 is released from this inhibitory complex,

trimerizes, and translocates to the nucleus. In the nucleus, the activated HSF-1 trimer binds to

Heat Shock Elements (HSEs) in the promoter regions of target genes, leading to the

transcriptional activation of heat shock proteins (HSPs) like Hsp70, Hsp40, and Hsp27.[1][3]
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These chaperones then work to refold misfolded proteins, prevent protein aggregation, and

promote cell survival. The effects of ML346 are also mediated by the transcription factors

FOXO and Nrf-2.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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